Cas no 2171222-66-3 ((2S)-2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)
(2S)-2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
- EN300-1537194
- 2171222-66-3
- (2S)-2-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
-
- Inchi: 1S/C30H32N2O6/c1-3-26(29(34)35)31-28(33)27(19(2)37-17-20-11-5-4-6-12-20)32-30(36)38-18-25-23-15-9-7-13-21(23)22-14-8-10-16-24(22)25/h4-16,19,25-27H,3,17-18H2,1-2H3,(H,31,33)(H,32,36)(H,34,35)/t19-,26-,27+/m0/s1
- InChI Key: VBIJRAUUIYGQEU-FNLHRSDSSA-N
- SMILES: O(C(N[C@@H](C(N[C@H](C(=O)O)CC)=O)[C@H](C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 516.22603674g/mol
- Monoisotopic Mass: 516.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 38
- Rotatable Bond Count: 12
- Complexity: 778
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 114Ų
(2S)-2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1537194-0.05g |
(2S)-2-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171222-66-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1537194-0.1g |
(2S)-2-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171222-66-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1537194-0.25g |
(2S)-2-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171222-66-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1537194-0.5g |
(2S)-2-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171222-66-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1537194-1.0g |
(2S)-2-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171222-66-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1537194-2.5g |
(2S)-2-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171222-66-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1537194-5.0g |
(2S)-2-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171222-66-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1537194-10.0g |
(2S)-2-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171222-66-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1537194-50mg |
(2S)-2-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171222-66-3 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1537194-100mg |
(2S)-2-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171222-66-3 | 100mg |
$2963.0 | 2023-09-26 |
(2S)-2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on (2S)-2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
Compound Introduction: (2S)-2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171222-66-3)
The compound with the CAS number 2171222-66-3 and the systematic name (2S)-2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid represents a sophisticated molecule of significant interest in the field of pharmaceutical chemistry and drug discovery. This intricate structure, characterized by its multiple stereocenters and functional groups, positions it as a potential candidate for various therapeutic applications, particularly in the realm of enzyme inhibition and molecular recognition.
The molecular framework of this compound is a testament to the ingenuity of modern synthetic chemistry. The presence of multiple stereocenters, specifically indicated by the (2S) and (2R,3S) designations, suggests a high degree of stereochemical control during its synthesis. This is crucial in pharmaceuticals, where the stereochemistry of a molecule can dramatically influence its biological activity and pharmacokinetic properties. The benzyloxy group at the 3-position and the fluorenylmethoxycarbonyl (Fmoc) protected amine at the 2-position further enhance its complexity and functionality.
In recent years, there has been a growing emphasis on the development of chiral drugs due to their enhanced specificity and reduced side effects. The compound in question exemplifies this trend, as its stereochemistry is likely to play a pivotal role in its interactions with biological targets. The Fmoc group, commonly used in peptide synthesis, indicates that this molecule may have applications in peptidomimetics or as a building block for larger peptides and proteins.
The benzyloxy group not only contributes to the overall stability of the molecule but also serves as a handle for further chemical modifications. This versatility makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics. Additionally, the presence of an amide bond suggests potential applications in protease inhibition, a common strategy in drug design aimed at disrupting critical biological pathways.
Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, which is particularly relevant for compounds like this one. By leveraging tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how this molecule might interact with biological targets at an atomic level. This information is invaluable for optimizing its potency and selectivity.
The fluorenylmethoxycarbonyl (Fmoc) protecting group is not only a marker of peptide synthesis but also contributes to the compound's overall solubility and stability. This makes it suitable for various downstream applications, including crystallographic studies and enzyme kinetics assays. The ability to study this compound under different conditions provides a comprehensive understanding of its behavior in vitro.
One of the most exciting aspects of this compound is its potential application in targeted therapy. By designing molecules that selectively interact with specific enzymes or receptors, researchers can develop treatments that are more effective and have fewer off-target effects. The complex architecture of this compound suggests that it could be tailored to fit into narrow binding pockets within biological targets, thereby enhancing its therapeutic index.
The synthesis of such complex molecules often involves multi-step reactions requiring precise control over reaction conditions. Advances in synthetic methodologies have made it possible to construct intricate structures with high yields and purity. Techniques such as asymmetric hydrogenation and enantioselective catalysis have been instrumental in achieving the desired stereochemical outcomes.
The field of drug discovery is constantly evolving, with new technologies and methodologies emerging regularly. The compound described here represents a convergence of traditional organic synthesis with cutting-edge computational tools. This synergy allows for more efficient development of novel therapeutics that address unmet medical needs.
In conclusion, (2S)-2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171222-66-3) is a multifaceted molecule with significant potential in pharmaceutical research. Its complex structure, stereochemical features, and versatile functional groups make it an attractive candidate for further investigation. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of innovative treatments.
2171222-66-3 ((2S)-2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)